4-Methyl-1-(trifluoroacetyl)-3-thiosemicarbazide
Overview
Description
4-Methyl-1-(trifluoroacetyl)-3-thiosemicarbazide (4-MTFATSC) is a powerful and versatile reagent that is used in a variety of scientific research applications. 4-MTFATSC is a thiosemicarbazide derivative that is used in organic synthesis and has strong oxidizing properties. It is a highly reactive compound that is used in the synthesis of various organic compounds, and it has been used in a variety of biochemical and physiological studies.
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 4-Methyl-1-(trifluoroacetyl)-3-thiosemicarbazide, focusing on six unique applications:
Antimicrobial Agents
4-Methyl-1-(trifluoroacetyl)-3-thiosemicarbazide: has shown potential as an antimicrobial agent. Its structure allows it to interact with microbial cell walls and membranes, disrupting their integrity and leading to cell death. This compound has been tested against various bacterial and fungal strains, demonstrating significant inhibitory effects .
Anticancer Research
In the field of oncology, 4-Methyl-1-(trifluoroacetyl)-3-thiosemicarbazide has been investigated for its cytotoxic properties. It can induce apoptosis in cancer cells by interfering with cellular metabolic pathways and DNA synthesis. Studies have shown promising results in reducing the proliferation of certain cancer cell lines .
Antiviral Applications
This compound has also been explored for its antiviral properties. It can inhibit the replication of viruses by targeting viral enzymes and proteins essential for their life cycle. Research has indicated its effectiveness against viruses such as influenza and herpes simplex .
Enzyme Inhibition Studies
4-Methyl-1-(trifluoroacetyl)-3-thiosemicarbazide: is used in enzyme inhibition studies due to its ability to bind to active sites of enzymes, thereby inhibiting their activity. This property is valuable in studying enzyme mechanisms and developing enzyme inhibitors as therapeutic agents .
properties
IUPAC Name |
1-methyl-3-[(2,2,2-trifluoroacetyl)amino]thiourea |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6F3N3OS/c1-8-3(12)10-9-2(11)4(5,6)7/h1H3,(H,9,11)(H2,8,10,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AXLDYWDVWIIVJD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=S)NNC(=O)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6F3N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methyl-1-(trifluoroacetyl)-3-thiosemicarbazide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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